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Compound of Interest

Compound Name: Methylamine acetate

Cat. No.: B8513200

CAS Number: 6998-30-7

This technical guide provides an in-depth overview of methylammonium acetate, a crucial
precursor in perovskite solar cell research and other advanced material applications. This
document is intended for researchers, scientists, and professionals in the fields of chemistry,
materials science, and drug development, offering detailed information on its properties,
synthesis, applications, and safety protocols.

Chemical and Physical Properties

Methylammonium acetate is a white crystalline solid at room temperature.[1] It is known for its
role as an additive and precursor in the fabrication of high-performance organic-inorganic
perovskite solar cells.[1]

Table 1: Physical and Chemical Data of
Methylammonium Acetate
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Property Value Source
CAS Number 6998-30-7 [1]
Molecular Formula C3sH9oNO2 [1][2]
Molecular Weight 91.11 g/mol [11[2]
Appearance White to almost white

powder/crystal
Melting Point 75 °C [3]
Boiling Point 53 °C at 0.4 kPa (3 mmHg)
Purity >98.0% (by titration) [4]

Safety and Handling

Methylammonium acetate requires careful handling due to its potential health hazards. The
following information is derived from its Safety Data Sheet (SDS).

Table 2: GHS Hazard and Precautionary Information

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.greatcellsolarmaterials.com/methylammonium-acetate.html
https://www.greatcellsolarmaterials.com/methylammonium-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methylammoniumacetat
https://www.greatcellsolarmaterials.com/methylammonium-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methylammoniumacetat
https://www.chemsrc.com/en/cas/6998-30-7_786766.html
https://www.tcichemicals.com/TW/en/sds/M3173_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8513200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Category Information Source
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning [4]

H315: Causes skin
Hazard Statements irritation.H319: Causes serious  [4]

eye irritation.

Prevention:P264: Wash hands
and face thoroughly after
handling.P280: Wear
protective gloves and eye
protection.Response:P302+P3
52: IF ON SKIN: Wash with
plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Precautionary Statements Remove contact lenses, if
present and easy to do.
Continue rinsing.P332+P313:
If skin irritation occurs: Get
medical
advice/attention.P337+P313: If
eye irritation persists: Get
medical
advice/attention.P362+P364:
Take off contaminated clothing

and wash it before reuse.

Table 3: Toxicological Data
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Effect

Data Source

Acute Toxicity

No data available

Skin Corrosion/Irritation

Causes skin irritation

[4]
(Category 2)

Serious Eye Damage/Irritation

Causes serious eye irritation

[4]
(Category 2A)

Respiratory or Skin

Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

STOT-Single Exposure

No data available

STOT-Repeated Exposure

No data available

Aspiration Hazard

No data available

Experimental Protocols

Methylammonium acetate is frequently synthesized in the laboratory for use in perovskite

precursor solutions. The following are detailed experimental protocols for its synthesis and a

common application.

Synthesis of Methylammonium Acetate

This protocol outlines the synthesis of methylammonium acetate from acetic acid and

methylamine.[5]

Materials:

e Glacial acetic acid (15.3 mL, 0.327 mol)

e Methylamine (27.8 mL, 0.491 mol, 40% in ethanol)
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e 250 mL round bottom flask

* Ice bath

» Rotary evaporator

o Diethyl ether

o Ethanol

e Vacuum oven

Procedure:

o Combine glacial acetic acid and methylamine in a 250 mL round bottom flask.
e Place the flask in an ice bath and stir the mixture for 2 hours.

o After 2 hours of stirring at 0 °C, recover the resulting solution by rotary evaporation at 80 °C
for 1 hour.

e Wash the resulting product three times with diethyl ether.
» Dissolve the washed product in ethanol.
o Recrystallize the product from diethyl ether three times.

e Dry the final product at 60 °C in a vacuum oven for 24 hours.

Click to download full resolution via product page
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Synthesis workflow for methylammonium acetate.

Preparation of Perovskite Precursor Solution

This protocol describes the use of synthesized methylammonium acetate in the preparation of
a perovskite precursor solution.[5]

Materials:

e Synthesized methylammonium iodide (MAI) (0.159 g)

e Synthesized methylammonium acetate (MAAc) (0.135 g)
e Lead(ll) iodide (Pblz) (0.461 g)

e Anhydrous N,N-dimethylformamide (DMF)

Procedure:

e Mix the synthesized methylammonium iodide and methylammonium acetate with lead(ll)
iodide in anhydrous N,N-dimethylformamide. The molar ratio of Pbl2:MAI:MAAc is
approximately 1:1:1.5.

 Stir the mixture at 60 °C for 30 minutes to produce a clear perovskite solution.

e Cool the solution down to room temperature before use.
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Workflow for perovskite precursor solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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